BENGH@ Methodological & Application

Check Availability & Pricing

Application Note: Quantification of
Trifloxystrobin using a Validated HPLC-MS/MS
Method

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trifloxystrobin

Cat. No.: B8790963

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifloxystrobin is a broad-spectrum fungicide widely used in agriculture to protect crops from
various fungal diseases. Its persistence in the environment and potential presence in food
products necessitate sensitive and reliable analytical methods for its quantification to ensure
consumer safety and regulatory compliance.[1][2] This application note details a robust High-
Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for
the determination of trifloxystrobin in various matrices. The method utilizes a QUEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation protocol, which is
known for its efficiency in extracting pesticides from complex food samples.[3][4]

Experimental Protocol
Materials and Reagents

» Trifloxystrobin analytical standard (purity >97%)
o Acetonitrile (HPLC grade)

o Water (HPLC grade)
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e Formic acid (LC-MS grade)

¢ Anhydrous Magnesium Sulfate (MgSOa)
e Sodium Chloride (NaCl)

e Primary Secondary Amine (PSA) sorbent
» C18 sorbent

e Syringe filters (0.22 pum)

Sample Preparation (QUEChERS Method)

e Homogenization: Weigh 5.00 g of the homogenized sample (e.g., wheat grain, tomato) into a
50 mL centrifuge tube.[3]

o Extraction: Add 5 mL of water and 10 mL of acetonitrile containing 1-2% (v/v) acetic acid or
0.1-0.2% (v/v) formic acid.[3]

e Shaking: Vortex the mixture vigorously for 10 minutes.[3]

e Salting Out: Add 3 g of anhydrous MgSOa4 and 2 g of NaCl, and shake vigorously for another
10 minutes.[3]

o Centrifugation: Centrifuge the sample at 8000 rpm for 5 minutes.[3]

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer 1.5 mL of the upper
acetonitrile layer to a 2 mL centrifuge tube containing 150 mg of anhydrous MgSOa4 and 100
mg of C18 sorbent (PSA can also be used to remove organic acids and sugars).[3]

» Final Centrifugation: Vortex the d-SPE tube and centrifuge at 8000 rpm for 3 minutes.[3]

o Filtration: Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for
HPLC-MS/MS analysis.[3]

HPLC-MS/MS Instrumentation and Conditions
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A triple-quadrupole tandem mass spectrometer coupled with a high-performance liquid

chromatography system is used for the analysis.[3]

Table 1: HPLC Parameters

Parameter

Value

Column

ACQUITY UPLC BEH C18 (100 mm x 2.1 mm,
1.7 um) or equivalent[3]

Mobile Phase A

0.2% (v/v) Formic acid in water[3]

Mobile Phase B

Acetonitrile[3]

Flow Rate 0.30 mL/min[3]
Injection Volume 2 uL[3]
Column Temperature 40 °CJ3]

Gradient Elution

A 6-minute gradient program can be applied as
follows: 0—1.5 min, 90% A; 1.5-3.5 min, 50% A;
3.5-4.0 min, 10% A; 4.0-5.0 min, 10% A; 5.0—
5.5 min, 90% A; 5.5-6.0 min, 90% A.[3]

Table 2: Mass Spectrometry Parameters
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Parameter

Value

lonization Mode

Positive Electrospray lonization (ESI+)[3]

Scan Mode Multiple Reaction Monitoring (MRM)[3][5]
Capillary Voltage 2.5 kV[3]

Source Temperature 400 °CJ3]

Desolvation Gas Flow 800 L/h[3]

Precursor lon (m/z) 409.1[6]

Product lons (m/z)

186.0, 206.0[6]

Collision Energy

Optimization is required, typically in the range of
15-30 eV.[7]

Data Presentation

The quantitative data for trifloxystrobin should be summarized for clear comparison.

Table 3: Quantitative and Validation Data Summary

Parameter Result Reference
Retention Time (min) ~25-3.2 [2][8]
Linearity (r?) >0.99 [9]

Limit of Detection (LOD)

0.0005 - 2 pg/kg

[2]14]

Limit of Quantification (LOQ)

0.001 - 7 pg/kg

[2]14]

Average Recovery (%)

71.7-116.4

[2]

Relative Standard Deviation
(RSD) (%)

<20

[2]4]

Experimental Workflow Diagram
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Figure 1. HPLC-MS/MS Workflow for Trifloxystrobin Quantification

Click to download full resolution via product page

Caption: Figure 1. HPLC-MS/MS Workflow for Trifloxystrobin Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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